Cas no 102539-56-0 (1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 102539-56-0
• MF: C₁₀H₆N₄O₂
• MW: 214.180241107941
• CID: 95209
• PubChem ID: 15148784
• Update Time: 2025-04-18

1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile
• 1-(4-nitrophenyl)pyrazole-4-carbonitrile
• EN300-6501506
• CEA53956
• DTXSID40569080
• 102539-56-0
• AKOS015899713

• Inchi： 1S/C10H6N4O2/c11-5-8-6-12-13(7-8)9-1-3-10(4-2-9)14(15)16/h1-4,6-7H
• InChI Key： HOOUHIHOAOOMPE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=C(C#N)C=N1)=O

Computed Properties

• Exact Mass: 214.04918
• Monoisotopic Mass: 214.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190-192 ºC (ethanol acetone )
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 84.75